N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

• IUPAC Name: N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C16H15BrClNO2/c1-16(2,21-14-8-6-12(18)7-9-14)15(20)19-13-5-3-4-11(17)10-13/h3-10H,1-2H3,(H,19,20)
• InChI Key: NUCINDYETNFFHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC(=CC=C1)Br)OC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15BrClNO2
• Molecular Weight: 368.7 g/mol

Description

N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide is an organic compound characterized by the presence of bromine, chlorine, and phenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide typically involves the reaction of 3-bromoaniline with 4-chlorophenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using automated reactors. The reaction conditions are optimized for maximum yield and purity, and the product is isolated using techniques such as distillation, crystallization, or solvent extraction.

Chemical Reactions Analysis

Types of Reactions

N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of derivatives with different functional groups replacing bromine or chlorine.

Scientific Research Applications

N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-bromophenyl)-2-(4-fluorophenoxy)-2-methylpropanamide
• N-(3-chlorophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide
• N-(3-bromophenyl)-2-(4-methoxyphenoxy)-2-methylpropanamide

Uniqueness

N-(3-bromophenyl)-2-(4-chlorophenoxy)-2-methylpropanamide is unique due to the presence of both bromine and chlorine atoms, which confer distinct chemical and biological properties. These halogen atoms can influence the compound’s reactivity, stability, and interactions with other molecules, making it a valuable compound for various research applications.